Cas no 2227823-56-3 ((3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid
• CAS No: 2227823-56-3
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6003992
• PubChem ID: 96853490
• Update Time: 2025-06-16

(3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid
• EN300-1792311
• 2227823-56-3

• Inchi： 1S/C9H13NO3/c1-5-4-10-6(2)9(5)7(11)3-8(12)13/h4,7,10-11H,3H2,1-2H3,(H,12,13)/t7-/m0/s1
• InChI Key： JHUAWYCOZMNPCX-ZETCQYMHSA-N
• SMILES： O[C@@H](CC(=O)O)C1C(C)=CNC=1C

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.3Ų

Additional information on (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic Acid (CAS No. 2227823-56-3)

(3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid, identified by its CAS number 2227823-56-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in pharmaceutical development and biochemical studies.

The structural composition of (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid encompasses a pyrrole ring substituted with methyl groups at the 2 and 4 positions, linked to a propanoic acid moiety with a hydroxyl group at the third carbon. This configuration imparts unique chemical properties that make it a valuable candidate for further investigation.

In recent years, the study of heterocyclic compounds has seen substantial growth, particularly those derived from pyrrole scaffolds. Pyrroles are known for their versatility in forming bioactive molecules, and modifications such as those present in (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid enhance their potential utility in drug design. The presence of the hydroxyl group and the stereochemical configuration at the third carbon adds an additional layer of complexity, making it a subject of interest for researchers exploring chiral chemistry.

Current research in the field of medicinal chemistry has highlighted the importance of stereospecificity in drug development. The stereochemistry of (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid plays a crucial role in determining its biological activity. Studies have shown that enantiomers can exhibit markedly different pharmacological effects, making the precise control of stereochemistry essential for therapeutic applications.

The compound’s pyrrole ring is reminiscent of natural products found in various organisms, which often serve as lead compounds for drug discovery. For instance, derivatives of pyrrole have been investigated for their antimicrobial and anti-inflammatory properties. The structural features of (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid suggest that it may interact with biological targets in a manner similar to these natural products.

One of the most compelling aspects of (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid is its potential as a building block for more complex molecules. In drug discovery, simple compounds are often used as scaffolds to which additional functional groups are appended to enhance potency and selectivity. The availability of this compound could facilitate the synthesis of novel analogs with tailored properties.

The hydroxyl group in (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid provides a site for further functionalization, allowing chemists to explore diverse chemical transformations. This flexibility makes it an attractive candidate for medicinal chemists looking to develop new therapeutic agents. Additionally, the chiral center at the third carbon offers opportunities to create enantiomerically pure compounds, which are often required for optimal pharmacological activity.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex molecules like (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid. These techniques have reduced costs and improved yields, making it more feasible to conduct large-scale studies and clinical trials. As a result, there is growing interest in exploring the biological activity of this compound and its derivatives.

In conclusion, (3S)-3-(2,4-dimethyl-1H-pyrrol-3-yl)-3-hydroxypropanoic acid (CAS No. 2227823-56-3) represents a promising candidate for further research in pharmaceuticals and biochemical applications. Its unique structural features and potential as a scaffold molecule make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications for this compound, its significance in the field is likely to grow.